Cas no 2133-80-4 (8-Azaguanosine)

• Product Name: 8-Azaguanosine
• CAS No: 2133-80-4
• MF: C₉H₁₂N₆O₅
• MW: 284.22878074646
• CID: 264628
• PubChem ID: 135408506
• Update Time: 2025-05-23

8-Azaguanosine Chemical and Physical Properties

Names and Identifiers

• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one,5-amino-3,4-dihydro-3-b-D-ribofuranosyl-
• 8-Azaguanosine
• 8-Azaguanosin
• 8-Aza-guanosin
• 8-aza-guanosine
• 9-ss-D-ribofuranosyl-8-aza-guanin
• Azaguanosine
• NSC130283
• 5-Imino-3-pentofuranosyl-4,5-dihydro-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• NSC-46788
• 5-amino-3-[3, 4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6H-triazolo[4, 5-d]pyrimidin-7-one
• 5-amino-3-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6H-triazolo[4,5-d]pyrimidin-7-one
• 1260595-79-6
• NSC46788
• 5-AMINO-3-((2R,3R,4S,5S)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-3H-[1,2,3]TRIAZOLO[4,5-D]PYRIMIDIN-7(6H)-ONE
• 2133-80-4
• AB69415
• NSC-130283
• DTXSID20943884

• Inchi： 1S/C9H12N6O5/c10-9-11-6-3(7(19)12-9)13-14-15(6)8-5(18)4(17)2(1-16)20-8/h2,4-5,8,16-18H,1H2,(H3,10,11,12,19)
• InChI Key： QOVIBFFZCVPCEI-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2=C(C(NC(N)=N2)=O)N=N1)O)O

Computed Properties

• Exact Mass: 284.08706
• Monoisotopic Mass: 284.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 2.49
• Boiling Point: 567.3°C at 760 mmHg
• Flash Point: 296.9°C
• Refractive Index: 2.059
• PSA: 168.11
• LogP: -2.71050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 8-Azaguanosine

8-Azaguanosine: A Comprehensive Overview

8-Azaguanosine (CAS No. 2133-80-4) is a nucleoside analog that has garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology. This compound is a derivative of guanosine, with a distinctive chemical modification at the 8-position of the purine ring. The introduction of an azo group (-N=N-) at this position imparts unique properties to 8-azaguanosine, making it a valuable tool in research and potential therapeutic applications.

The structural modification in 8-azaguanosine not only alters its chemical properties but also influences its biological activity. Recent studies have highlighted its role in nucleic acid chemistry, particularly in the synthesis of modified oligonucleotides. These modified nucleotides are crucial for applications such as antisense therapy, where they can be designed to target specific mRNA sequences with high precision. The azo group in 8-azaguanosine serves as a reactive handle, enabling the incorporation of various functional groups through click chemistry or other bioconjugation techniques.

One of the most promising areas of research involving 8-azaguanosine is its application in drug delivery systems. Researchers have explored the use of this compound as a building block for constructing self-assembling nucleic acid nanostructures. These nanostructures can encapsulate therapeutic agents, such as small interfering RNA (siRNA) or chemotherapeutic drugs, and deliver them specifically to target cells. The ability of 8-azaguanosine to form stable duplexes with complementary sequences enhances the stability and specificity of these delivery systems.

Moreover, 8-azaguanosine has been investigated for its potential in diagnostics. By incorporating this compound into DNA probes, scientists have developed highly sensitive assays for detecting specific nucleic acid sequences. The unique electronic properties of the azo group allow for fluorescence-based detection methods, which are both rapid and accurate. This has significant implications for point-of-care diagnostics and personalized medicine.

In terms of synthesis, 8-azaguanosine can be prepared through a variety of routes, including enzymatic methods and chemical synthesis. Recent advancements have focused on improving the efficiency and scalability of these processes. For instance, researchers have developed a one-pot synthesis method that utilizes microwave-assisted conditions to achieve high yields of 8-azaguanosine. Such innovations are critical for meeting the growing demand for this compound in both academic research and industrial applications.

The biological activity of 8-azaguanosine is another area that has been extensively studied. Unlike its natural counterpart guanosine, 8-azaguanosine exhibits altered binding affinities with proteins and enzymes. This property has been exploited in designing inhibitors for key enzymes involved in cellular signaling pathways. For example, certain derivatives of 8-azaguanosine have shown potent inhibitory activity against adenosine receptors, making them potential candidates for treating conditions such as asthma and inflammatory diseases.

Another intriguing aspect of 8-azaguanosine is its role in RNA interference (RNAi). By incorporating this compound into small interfering RNAs (siRNAs), researchers have observed enhanced stability and efficacy in gene silencing experiments. The azo group provides a platform for chemical modifications that can improve the pharmacokinetic properties of siRNAs, addressing one of the major challenges in RNAi-based therapies.

Looking ahead, the versatility of 8-azaguanosine suggests that it will continue to play a pivotal role in nucleic acid chemistry and related fields. Its unique combination of chemical reactivity and biological activity makes it an invaluable tool for researchers seeking to push the boundaries of molecular biology and drug discovery.